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Compound of Interest

Compound Name: Tanax

Cat. No.: B1214061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tanax (T-61), a non-barbiturate

euthanasia agent, and detailed protocols for its application in terminal surgical procedures in a

research setting.

Introduction
Tanax (T-61) is a pharmaceutical solution utilized in veterinary medicine for euthanasia.[1][2][3]

Its unique formulation of three active components ensures a rapid and humane cessation of

life, making it a consideration for terminal surgical procedures in laboratory animals where a

smooth and rapid transition from anesthesia to euthanasia is required. This document outlines

the pharmacology of Tanax, provides detailed protocols for its use in rodents, and presents its

mechanism of action through signaling pathway diagrams.

Pharmacology and Mechanism of Action
Tanax is a combination of three active substances: embutramide, mebezonium iodide, and

tetracaine hydrochloride, dissolved in an aqueous solution.[4] Each component contributes to

the overall efficacy of the solution.

Embutramide: A potent central nervous system (CNS) depressant with a strong narcotic

action that paralyzes the respiratory center.[4]
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Mebezonium Iodide: A quaternary ammonium compound that acts as a neuromuscular

blocking agent, inducing paralysis of striated skeletal and respiratory muscles through a

curariform-like action, leading to circulatory collapse.[4]

Tetracaine Hydrochloride: A local anesthetic that prevents pain at the site of injection.[4]

The synergistic action of these components results in rapid unconsciousness, followed by

respiratory and cardiac arrest.

Quantitative Data Summary
The following tables summarize the key quantitative data for the components of Tanax and its

application.

Table 1: Composition of Tanax (T-61) Solution

Component Concentration (mg/mL)

Embutramide 200

Mebezonium Iodide 50

Tetracaine Hydrochloride 5

Source: Information derived from product datasheets.[4]

Table 2: Recommended Intravenous Dosages

Animal Model Recommended IV Dosage

Dogs 0.3 mL/kg

Rodents (Rats, Mice)
0.5 - 2 mL per animal (dose titration

recommended)

Source: Published literature and guidelines.[5]

Table 3: Physiological Onset of Action in Rodents
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Physiological Parameter Time to Onset

Isoelectric EEG (Rat) Within 4 seconds

Unconsciousness (Dog) Within 5 seconds

Cessation of Heart and Motor Function (Cat) 20 - 30 seconds

Source: Experimental studies.[2]

Experimental Protocols for Terminal Surgical
Procedures in Rodents
4.1. Pre-Procedure Preparation

Animal Anesthesia: The animal must be in a deep plane of surgical anesthesia prior to the

administration of Tanax. This can be achieved using standard laboratory procedures, such

as inhaled isoflurane or an injectable anesthetic cocktail (e.g., ketamine/xylazine). The

absence of a pedal withdrawal reflex should be confirmed.

Vascular Access: For intravenous administration, establish a patent catheter in a suitable

vein (e.g., lateral tail vein in mice and rats). This ensures accurate and rapid delivery of the

agent.

4.2. Intravenous Administration Protocol

Dosage Calculation: Based on the recommended dosage range for rodents (0.5 - 2 mL per

animal), draw up the appropriate volume of Tanax into a sterile syringe.[5] For initial

procedures, it is advisable to start at the lower end of the dose range and adjust as

necessary based on observation.

Administration Technique:

Administer the first two-thirds of the calculated dose slowly, over approximately 5-10

seconds.

Administer the final one-third of the dose rapidly.
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Confirmation of Death: Following administration, confirm death by observing the following

signs:

Cessation of respiration.

Absence of heartbeat (confirmed by auscultation or palpation).

Absence of corneal and pedal reflexes.

Fixed and dilated pupils. A secondary physical method of euthanasia (e.g., cervical

dislocation or bilateral thoracotomy) is recommended to ensure death, especially when

Tanax is used as the sole agent for euthanasia following anesthesia.

Signaling Pathway and Workflow Diagrams
5.1. Signaling Pathways

The following diagrams illustrate the mechanism of action of the active components of Tanax at

the cellular level.
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Embutramide's potentiation of GABA-A receptor signaling.
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Mebezonium iodide's antagonism of nicotinic acetylcholine receptors.
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Tetracaine's blockade of voltage-gated sodium channels.

5.2. Experimental Workflow
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The following diagram outlines the logical flow of a terminal surgical procedure utilizing Tanax.
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Experimental workflow for terminal surgery with Tanax.

Important Considerations
Use in Anesthetized Animals: Tanax should only be administered to animals that are already

in a deep plane of surgical anesthesia to ensure a humane procedure.

Intravenous Route: The intravenous route is the recommended method of administration for

a rapid and reliable effect.

Personnel Safety: Tanax is a potent pharmaceutical agent and should be handled with care.

Appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn. In case of accidental self-injection, seek immediate medical attention.

Regulatory Compliance: All procedures involving laboratory animals must be approved by

the institution's Animal Care and Use Committee (IACUC) and comply with all relevant

national and local regulations.

Conclusion
Tanax (T-61) offers a rapid and effective method for euthanasia at the conclusion of terminal

surgical procedures. Its multi-component formulation ensures a smooth transition from deep

anesthesia to death. The protocols and data presented in these notes are intended to guide

researchers in the safe and humane application of this agent in a laboratory setting. Adherence

to established anesthetic protocols and confirmation of death are critical for ensuring animal

welfare.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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